molecular formula C11H19Cl3N2 B8287411 2-Chloro-4-dimethylamino-alpha-methylphenethylamine dihydrochloride CAS No. 55875-53-1

2-Chloro-4-dimethylamino-alpha-methylphenethylamine dihydrochloride

Cat. No. B8287411
CAS RN: 55875-53-1
M. Wt: 285.6 g/mol
InChI Key: HGJBTCRUCFIRAW-UHFFFAOYSA-N
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Description

2-Chloro-4-dimethylamino-alpha-methylphenethylamine dihydrochloride is a useful research compound. Its molecular formula is C11H19Cl3N2 and its molecular weight is 285.6 g/mol. The purity is usually 95%.
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properties

CAS RN

55875-53-1

Product Name

2-Chloro-4-dimethylamino-alpha-methylphenethylamine dihydrochloride

Molecular Formula

C11H19Cl3N2

Molecular Weight

285.6 g/mol

IUPAC Name

4-(2-aminopropyl)-3-chloro-N,N-dimethylaniline;dihydrochloride

InChI

InChI=1S/C11H17ClN2.2ClH/c1-8(13)6-9-4-5-10(14(2)3)7-11(9)12;;/h4-5,7-8H,6,13H2,1-3H3;2*1H

InChI Key

HGJBTCRUCFIRAW-UHFFFAOYSA-N

Canonical SMILES

CC(CC1=C(C=C(C=C1)N(C)C)Cl)N.Cl.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 12.0 g of N,N-dimethyl-3-chloro-4-(2-nitropropenyl)aniline in 150 ml of dry tetrahydrofuran is added dropwise with stirring to 8.0 g of lithium aluminum hydride in 200 ml of dry ether. After the addition the reaction mixture is refluxed for 5 hours. 40 ml of saturated sodium sulphate solution is added by portions and the mixture is filtered. The filtrate is dried with anhydrous sodium sulphate and acidified with hydrogen chloride in ether. The precipitate is removed by filtration and recrystallized from ethanol-isopropyl ether. Yield: 9.3 g, m.p. 187°-191°. A second recrystallization from the same solvent yields 8.1 g of the pure compound, melting at 193°-195°.
Quantity
12 g
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150 mL
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8 g
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200 mL
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40 mL
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